Cas no 6586-04-5 (Toluidine blue)

• Product Name: Toluidine blue
• CAS No: 6586-04-5
• MF: C₁₅H₁₆ClN₃S
• MW: 305.825640678406
• CID: 85715
• PubChem ID: 329769757
• Update Time: 2025-06-15

Toluidine blue Chemical and Physical Properties

Names and Identifiers

• toluidine blue
• Toluidine bule
• N-(7-amino-8-methyl-3H-phenothiazin-3-ylidene)-N-methylmethanaminium chloride
• Zinc chloride compd. with 3-amino-7-(dimethylamino)-2-methylphenothiazin-5-ium chloride
• SBB058282
• ST51016160
• Toluidine Blue, for microscopy (Hist., Vit.)
• (7-Amino-8-methylphenothiazin-3-ylidene)-dimethylazanium;dichlorozinc;dichloride
• Toluidine Blue O
• NCGC00181775-01
• HY-D0220
• C.I.BASIC BLUE 17
• Menodin
• Toluidine Blue 00
• Toluidine Blue OO
• Tolonium chloride [INN]
• TOLONIUM CHLORIDE
• TOLUIDINE BLUE O (DYE CONTENT, ~80%)
• SR-01000760899
• Toluidinblau
• CCRIS 4933
• SY078344
• 6586-04-5
• Modr Toluidinova [Czech]
• Klot
• Toluidine Blue, phenothiazine dye
• Schultz no. 1041
• Toluidene Blue O Chloride
• Toluidine Blue O, 80%
• DTXSID9048728
• Dimethyltoluthionine chloride (VAN)
• 15XUH0X66N
• Cloruro de tolonio [INN-Spanish]
• NSC-36758
• CHEMBL1790006
• (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium;chloride
• Q80868
• NSC760421
• HNONEKILPDHFOL-UHFFFAOYSA-M
• AKOS024282653
• Tox21_113159_1
• NSC 11225
• GEDVVYWLPUPJJZ-UHFFFAOYSA-N
• HMS3264B13
• Dimethyltoluthionine chloride
• FT-0724562
• ci 52040
• UNII-15XUH0X66N
• Toluidine Blue O, Technical grade
• 3-Amino-7-dimethylamino-2-methylphenazathionium
• 3-Amino-7-(dimethylamino)-2-(methylphenazathionium) chloride
• Toluidine Blue O, certified by the Biological Stain Commission
• Pharmakon1600-01506191
• TOLONIUM CHLORIDE [WHO-DD]
• Toloni chloridum
• F Klot
• E79432
• Schultz 1041
• TOLONIUM CHLORIDE [MART.]
• SCHEMBL122592
• Basic Blue 17
• Chlorure de tolonium [INN-French]
• HMS2752P23
• Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (1:1)
• SCHEMBL338335
• FT-0690009
• TOLUIDINE BLUE FOR MICROSCOPY
• EINECS 202-146-2
• CHEMBL562639
• 3-Amino-7-Dimethylamino-2-methylphenazathionium chloride
• C.I. 925
• Tox21_113159
• AKOS015916405
• D92363
• MFCD00011934
• CAS-92-31-9
• C.I. Basic Blue 17
• Toluidine Blue (phenothiazine dye)
• Tolazul
• Phenazathionium, 3-amino-7-(dimethylamino)-2-methyl-, chloride
• WLN: T C666 BN ISJ E1 FZ LN1&1 &G
• SR-01000760899-2
• Toluidine Blue O, certificated
• Modr Zasadita 17 [Czech]
• Chlorure de tolonium
• TOLONIUM CHLORIDE [MI]
• Tolonii chloridum [INN-Latin]
• 37251-80-2
• Modr Zasadita 17
• Gabilin
• C.I. 52040
• NCGC00181775-02
• CHEBI:87647
• Tolonii chloridum
• Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride
• Blutene chloride
• Blutene
• T0571
• Toluidinblau [German]
• NSC-760421
• Cloruro de tolonio
• MLS000738130
• CCG-213755
• T-3922
• 3-amino-7-(dimethylamino)-2-methylphenothiazin-5-ium chloride
• Modr Toluidinova
• 92-31-9
• Toluidine Blue O, 85%
• HMS1545F05
• NSC36758
• DTXCID6028654
• NSC11225
• CS-0010132
• NSC-11225
• DTXSID00466405
• AKOS024375442
• TS-07638
• Toluidine blue

• MDL： MFCD03548293
• Inchi： 1S/C15H15N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8,16H,1-3H3;1H
• InChI Key： GEDVVYWLPUPJJZ-UHFFFAOYSA-N
• SMILES： [Cl-].S1C2C=C(C(C)=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)N

Computed Properties

• Exact Mass: 305.07500
• Monoisotopic Mass: 305.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 0
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: -1.4
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 68.22000
• LogP: 4.15670
• Vapor Pressure: No data available

Toluidine blue Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines
• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals Colorants and Pigments

Additional information on Toluidine blue

Comprehensive Guide to Toluidine Blue (CAS No. 6586-04-5): Applications, Mechanisms, and Innovations

Toluidine Blue (CAS No. 6586-04-5), a metachromatic thiazine dye, is widely recognized for its diagnostic and research applications in histology, microbiology, and medical diagnostics. This cationic dye exhibits unique staining properties, making it indispensable in identifying cellular structures, particularly mast cells and acidic mucopolysaccharides. Its versatility extends to vital staining in live tissues and photodynamic therapy research, aligning with contemporary trends in precision medicine and non-invasive diagnostics.

Recent advancements in biomedical imaging have reignited interest in Toluidine Blue O (a common synonym) due to its ability to highlight nuclear abnormalities in early cancer detection. Studies highlight its role in oral cancer screening, where it serves as a cost-effective adjunct to AI-assisted pathology tools. The dye’s interaction with sulfated glycosaminoglycans also fuels research in tissue engineering, addressing popular queries about scaffold characterization and extracellular matrix analysis.

From a technical perspective, Toluidine Blue’s absorption peak at ~630 nm makes it compatible with Raman spectroscopy and fluorescence microscopy—techniques frequently searched in nanotechnology forums. Its redox-sensitive properties are explored in biosensor development, particularly for real-time metabolic monitoring, a hot topic in wearable health tech communities. Researchers emphasize its low cytotoxicity at diagnostic concentrations, supporting its use in 3D cell culture visualization.

Quality considerations for CAS 6586-04-5 products include chromatographic purity (>95% by HPLC) and low heavy metal content, critical for in vitro diagnostics compliance. The dye’s pH-dependent chromism (blue-to-purple transition at pH 2.5) enables innovative applications in smart wound dressings, a trending subject in biomaterial science. Proper storage at 2-8°C in amber vials preserves its photostability, addressing common user concerns about reagent shelf life.

Emerging discussions in sustainable chemistry highlight Toluidine Blue’s potential in photocatalytic degradation studies, particularly for organic pollutant detection. Its electron-transfer mechanisms are being modeled using computational chemistry approaches, resonating with searches for molecular simulation software tutorials. As open-access research grows, protocols for quantitative metachromasia assays using this dye are among the most downloaded methodology papers in cell biology repositories.